1-azido-4-chloro-2,3-difluorobenzene
Overview
Description
1-Azido-4-chloro-2,3-difluorobenzene is a chemical compound of the aryl azide family. It is also known as 4-Chloro-2,3-difluoro-1-nitrobenzene, 4-Chloro-2,3-difluoro-1-azidobenzene, and 4-Chloro-2,3-difluoronitrobenzene. It is a colorless solid and is soluble in organic solvents. 1-Azido-4-chloro-2,3-difluorobenzene has a wide range of applications in organic synthesis and scientific research.
Mechanism of Action
1-Azido-4-chloro-2,3-difluorobenzene is a reactive species and can undergo a variety of reactions. It can undergo nucleophilic substitution and addition reactions, as well as hydration and hydrolysis reactions. It can also undergo radical reactions, such as nitration and halogenation. In addition, it can react with carbon dioxide to form aryl azides.
Biochemical and Physiological Effects
1-Azido-4-chloro-2,3-difluorobenzene is not known to have any direct biochemical or physiological effects. However, it can react with other compounds to form products that may have biological activity. For example, it can react with amines to form aryl azides, which can be used as drugs or as probes for studying biochemical pathways.
Advantages and Limitations for Lab Experiments
1-Azido-4-chloro-2,3-difluorobenzene is a useful reagent for organic synthesis in the laboratory. It is stable, non-toxic, and easy to handle. It is also relatively inexpensive and can be stored for long periods of time. However, it is a reactive species and can react with other compounds in the reaction mixture, leading to side products. In addition, it can be difficult to remove from the reaction mixture, which can lead to contamination of the final product.
Future Directions
1-Azido-4-chloro-2,3-difluorobenzene can be used in the development of new drugs, pesticides, and other organic compounds. It can also be used in the synthesis of polymers and as a photochemical initiator. In addition, it can be used to study biochemical pathways and to develop new probes for studying biological systems. Finally, it can be used to develop new materials and catalysts for organic synthesis.
Synthesis Methods
1-Azido-4-chloro-2,3-difluorobenzene can be synthesized by reacting 4-chloro-2,3-difluorobenzaldehyde with sodium azide in the presence of a base. The reaction is carried out in an inert atmosphere such as nitrogen or argon and is typically conducted in a solvent such as ethanol or dimethyl sulfoxide. The reaction can be conducted at room temperature or at higher temperatures such as 90-100°C. The yield of the reaction is typically high, with yields of up to 99%.
Scientific Research Applications
1-Azido-4-chloro-2,3-difluorobenzene has a wide range of applications in scientific research. It is used in the synthesis of a range of compounds, including pharmaceuticals, pesticides, dyes, and other organic compounds. It is also used in the synthesis of peptides and peptidomimetics. 1-Azido-4-chloro-2,3-difluorobenzene is also used in the synthesis of polymers, as a cross-linking agent, and as a photochemical initiator.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-4-chloro-2,3-difluorobenzene involves the conversion of 4-chloro-2,3-difluoronitrobenzene to 1-azido-4-chloro-2,3-difluorobenzene through a series of reactions.", "Starting Materials": [ "4-chloro-2,3-difluoronitrobenzene", "Sodium azide", "Iron powder", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 4-chloro-2,3-difluoronitrobenzene to 4-chloro-2,3-difluoroaniline using iron powder and hydrochloric acid.", "Step 2: Diazotization of 4-chloro-2,3-difluoroaniline using sodium nitrite and hydrochloric acid to form 4-chloro-2,3-difluoronitrosobenzene.", "Step 3: Reduction of 4-chloro-2,3-difluoronitrosobenzene to 4-chloro-2,3-difluorophenylhydroxylamine using sodium sulfite and sodium hydroxide.", "Step 4: Conversion of 4-chloro-2,3-difluorophenylhydroxylamine to 1-azido-4-chloro-2,3-difluorobenzene using sodium azide and ethanol." ] } | |
CAS RN |
2768327-11-1 |
Product Name |
1-azido-4-chloro-2,3-difluorobenzene |
Molecular Formula |
C6H2ClF2N3 |
Molecular Weight |
189.5 |
Purity |
95 |
Origin of Product |
United States |
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